Cas no 2172182-43-1 (4-{N-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid)

• Product Name: 4-{N-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid
• CAS No: 2172182-43-1
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6164460
• PubChem ID: 165603963
• Update Time: 2025-10-20

4-{N-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{N-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid
• 4-{N-ethyl-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}butanoic acid
• EN300-1569211
• 2172182-43-1

• Inchi： 1S/C27H32N2O5/c1-2-29(16-8-15-25(30)31)26(32)22-13-7-14-24(22)28-27(33)34-17-23-20-11-5-3-9-18(20)19-10-4-6-12-21(19)23/h3-6,9-12,22-24H,2,7-8,13-17H2,1H3,(H,28,33)(H,30,31)
• InChI Key： KVTQGVFOGHFYIC-UHFFFAOYSA-N
• SMILES： O=C(C1CCCC1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CC)CCCC(=O)O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-{N-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid

Introduction to 4-{N-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid (CAS No. 2172182-43-1)

4-{N-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid, identified by its CAS number 2172182-43-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate structure, which includes a cyclopentyl backbone, an amino group functionalized with a methoxycarbonyl moiety, and a fluorinated aromatic ring system. The presence of these structural elements not only makes it a subject of academic interest but also positions it as a potential candidate for further development in drug discovery and therapeutic applications.

The molecular architecture of 4-{N-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid is highly modular, allowing for diverse modifications and derivatization strategies. The fluororene moiety, specifically (9H-fluoren-9-yl)methoxycarbonyl, contributes to the compound's lipophilicity and stability, which are critical factors in pharmaceutical design. This feature has been extensively studied in the context of improving bioavailability and metabolic stability, areas where fluorinated compounds have shown remarkable promise.

In recent years, there has been a surge in research focused on developing novel scaffolds that can enhance the efficacy of therapeutic agents while minimizing side effects. The cyclopentyl ring in 4-{N-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid serves as an excellent platform for such studies. Cycloalkyl groups are known to improve binding affinity and solubility profiles, making them valuable in medicinal chemistry. The incorporation of an amino group further extends the compound's utility, as it can participate in hydrogen bonding interactions with biological targets, thereby enhancing its pharmacological activity.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The structural features present in 4-{N-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid suggest that it could interact with specific enzymes or receptors involved in various disease pathways. For instance, the methoxycarbonyl group can act as a pharmacophore, modulating the reactivity and selectivity of the molecule. This has implications for treating conditions such as cancer, inflammation, and neurological disorders, where precise targeting is essential.

The synthesis of 4-{N-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid represents a significant achievement in synthetic organic chemistry. The multi-step process involves careful manipulation of functional groups and precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex fluorinated aromatic ring system. These synthetic methodologies not only highlight the versatility of modern organic chemistry but also underscore the importance of innovative approaches in drug development.

Recent advancements in computational chemistry have further enhanced our understanding of how 4-{N-(ethyl)-1-(2-{((9H-fluoren)-9-yloxy)carbonyl}-aminocyclopentyl)formamido}-butanoic acid (the full name with slight abbreviation for readability) interacts with biological targets. Molecular docking studies have revealed that this compound exhibits strong binding affinity to certain proteases and kinases, suggesting its potential as an inhibitor or modulator. These findings are particularly exciting given the growing body of evidence linking aberrant enzyme activity to various diseases.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into molecular structures often leads to improved pharmacokinetic properties, including enhanced binding affinity and reduced metabolic degradation. In the case of 4-{N-(ethyl)-1-(2-{((9H-fluoren)-9-yloxy)carbonyl}-aminocyclopentyl)formamido}-butanoic acid, the fluororene moiety plays a crucial role in these effects. This has prompted researchers to explore its derivatives as potential lead compounds for new drugs.

Moreover, the compound's structural complexity opens up avenues for exploring novel drug mechanisms. For example, the presence of both polar and non-polar regions allows it to interact with diverse biological targets through multiple binding modes. This flexibility is highly desirable in drug design, as it can lead to more robust and effective therapeutic agents.

In conclusion,4-{N-(ethyl)-1-(2-{((9H-fluoren)-9-yloxy)carbonyl}-aminocyclopentyl)formamido}-butanoic acid (CAS No. 2172182 43 1) represents a promising candidate for further pharmaceutical exploration. Its intricate structure, combined with its favorable physicochemical properties, positions it as a valuable tool for developing new treatments across multiple therapeutic areas. As research continues to uncover new applications for this compound,it is likely that we will see increasingly sophisticated derivatives emerge from ongoing synthetic efforts, further expanding its potential utility.